8-Azaspiro[3.5]nonane-1,3-diol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“8-Azaspiro[3.5]nonane-1,3-diol;hydrochloride” is a chemical compound with the molecular formula C8H16ClNO2 and a molecular weight of 193.67 . It is typically available in powder form .
Molecular Structure Analysis
The InChI code for “8-Azaspiro[3.5]nonane-1,3-diol;hydrochloride” is1S/C8H15NO2.ClH/c10-6-4-7(11)8(6)2-1-3-9-5-8;/h6-7,9-11H,1-5H2;1H
. This indicates that the compound contains a spirocyclic structure with a nitrogen atom and two hydroxyl groups. Physical And Chemical Properties Analysis
“8-Azaspiro[3.5]nonane-1,3-diol;hydrochloride” is a powder at room temperature . It has a molecular weight of 193.67 .Scientific Research Applications
- Application : Incorporating the spirocyclic oxetane motif onto heterocycles led to the preparation of [1,2-a] alicyclic ring-fused benzimidazoles, which could have potential as drug candidates .
- Importance : FAAH inhibitors play a role in modulating endocannabinoid signaling and have therapeutic implications for pain management and inflammation .
- Outcome : The expanded spirocyclic oxetane successfully yielded the [1,2-a] ring-fused benzimidazole, a tetracyclic system with potential applications in drug design .
- Relevance : Investigating the metabolic fate of 8-Azaspiro[3.5]nonane-1,3-diol hydrochloride can provide insights into its suitability for drug development .
- Potential : Understanding the compound’s binding affinity and mechanism of action can guide further research .
Medicinal Chemistry and Drug Development
Inhibitors of Fatty Acid Amide Hydrolase (FAAH)
Synthetic Chemistry and Ring-Fused Benzimidazoles
Metabolic Stability Studies
Biochemical Assays and Enzyme Binding Studies
Materials Science and Crystallography
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
8-azaspiro[3.5]nonane-1,3-diol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c10-6-4-7(11)8(6)2-1-3-9-5-8;/h6-7,9-11H,1-5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWIJDSMTQIGZQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CNC1)C(CC2O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Azaspiro[3.5]nonane-1,3-diol;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.